Cas no 1807140-26-6 (3-Chloromethyl-4-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 3-Chloromethyl-4-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1807140-26-6
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• CID: 4903184
• Update Time: 2025-06-13

3-Chloromethyl-4-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-4-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4ClF3N2O2/c8-3-4-5(13(14)15)1-2-12-6(4)7(9,10)11/h1-2H,3H2
• InChI Key： UEEGQKUCKKHJGP-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CN=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloromethyl-4-nitro-2-(trifluoromethyl)pyridine

Recent Advances in the Application of 3-Chloromethyl-4-nitro-2-(trifluoromethyl)pyridine (CAS: 1807140-26-6) in Chemical Biology and Pharmaceutical Research

The compound 3-Chloromethyl-4-nitro-2-(trifluoromethyl)pyridine (CAS: 1807140-26-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound, characterized by its nitro and trifluoromethyl functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer drug design.

One of the most notable applications of 3-Chloromethyl-4-nitro-2-(trifluoromethyl)pyridine is its role as a building block in the synthesis of pyridine-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the construction of small-molecule inhibitors targeting protein kinases involved in cancer progression. The researchers utilized the chloromethyl group for further functionalization, enabling the introduction of diverse pharmacophores that enhanced binding affinity and selectivity.

In addition to its role in kinase inhibitor development, this compound has shown promise in antimicrobial research. A recent investigation highlighted its incorporation into novel pyridine derivatives with potent activity against drug-resistant bacterial strains. The nitro group's electron-withdrawing properties were found to enhance the compounds' interactions with bacterial enzymes, leading to improved inhibitory effects. These findings were published in Bioorganic & Medicinal Chemistry Letters, underscoring the compound's potential in addressing the global challenge of antibiotic resistance.

The synthetic versatility of 3-Chloromethyl-4-nitro-2-(trifluoromethyl)pyridine has also been exploited in materials science applications. Researchers have reported its use in the preparation of functionalized polymers with potential biomedical applications, such as drug delivery systems. The trifluoromethyl group's unique physicochemical properties contribute to the polymers' stability and bioavailability, making them attractive candidates for controlled release formulations.

Despite these promising developments, challenges remain in optimizing the compound's reactivity and selectivity for specific applications. Current research efforts are focused on developing more efficient synthetic routes and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation. The compound's unique structural features continue to inspire innovative approaches in drug design and chemical biology.

In conclusion, 3-Chloromethyl-4-nitro-2-(trifluoromethyl)pyridine (CAS: 1807140-26-6) represents a valuable scaffold in contemporary pharmaceutical research. Its multifaceted applications across various domains of chemical biology highlight its importance as a versatile intermediate. As research progresses, this compound is expected to play an increasingly significant role in the development of next-generation therapeutics and functional materials.